Cas no 229-75-4 (Benzo[f]quinazoline)

• Product Name: Benzo[f]quinazoline
• CAS No: 229-75-4
• MF: C₁₂H₈N₂
• MW: 180.205322265625
• CID: 256305
• PubChem ID: 601956
• Update Time: 2025-04-19

Benzo[f]quinazoline Chemical and Physical Properties

Names and Identifiers

• Benzo[f]quinazoline
• 1,3-Diazaphenanthrene
• AKOS006373681
• Benzo[f]quinazoline #
• ZZTFQOIZJMYIIL-UHFFFAOYSA-N
• 229-75-4
• SCHEMBL960574
• DTXSID10345116

• Inchi： 1S/C12H8N2/c1-2-4-10-9(3-1)5-6-12-11(10)7-13-8-14-12/h1-8H
• InChI Key： ZZTFQOIZJMYIIL-UHFFFAOYSA-N
• SMILES： N1C=NC=C2C=1C=CC1C=CC=CC2=1

Computed Properties

• Exact Mass: 180.06884
• Monoisotopic Mass: 180.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78